Cas no 1118-00-9 (Propane,1-methoxy-2,2-dimethyl-)

Propane,1-methoxy-2,2-dimethyl- structure
1118-00-9 structure
Product Name:Propane,1-methoxy-2,2-dimethyl-
CAS No:1118-00-9
MF:C6H14O
MW:102.174762248993
CID:168782
PubChem ID:136871
Update Time:2025-04-19

Propane,1-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propane,1-methoxy-2,2-dimethyl-
    • 1-Methoxy-2,2-dimethylpropane
    • (CH3)3CCH2OCH3
    • Ether, methyl neopentyl
    • Neopentyl methyl ether
    • Propane, 1-methoxy-2,2-dimethyl-
    • 1118-00-9
    • 1-Methoxy-2,2-dimethylpropane #
    • SCHEMBL90415
    • DTXSID30149734
    • methyl t-pentyl ether
    • 1-Methoxy-2,2-dimethyl-propane
    • Methyl tert-butylmethyl ether
    • Inchi: 1S/C6H14O/c1-6(2,3)5-7-4/h5H2,1-4H3
    • InChI Key: JILHZKWLEAKYRC-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 102.10452
  • Monoisotopic Mass: 102.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 42.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.7540
  • Melting Point: -105.78°C (estimate)
  • Boiling Point: 91.54°C (estimate)
  • Refractive Index: 1.3810
  • PSA: 9.23

Propane,1-methoxy-2,2-dimethyl- Related Literature

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